Cas no 574746-11-5 (1-Piperazinepropanol,4-(2-propynyl)-(9CI))

1-Piperazinepropanol,4-(2-propynyl)-(9CI) structure
574746-11-5 structure
Product Name:1-Piperazinepropanol,4-(2-propynyl)-(9CI)
CAS No:574746-11-5
MF:C10H18N2O
MW:182.262722492218
CID:947107
PubChem ID:45099824
Update Time:2025-04-19

1-Piperazinepropanol,4-(2-propynyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanol,4-(2-propynyl)-(9CI)
    • 3-(4-PROP-2-YN-1-YLPIPERAZIN-1-YL)PROPAN-1-OL
    • 3-(4-prop-2-ynylpiperazin-1-yl)propan-1-ol
    • AG-G-02834
    • CTK5A6929
    • DTXSID70668156
    • XUPZKJIUMRCYCJ-UHFFFAOYSA-N
    • 1-Piperazinepropanol, 4-(2-propynyl)-
    • SCHEMBL1097084
    • 574746-11-5
    • 3-[4-(PROP-2-YN-1-YL)PIPERAZIN-1-YL]PROPAN-1-OL
    • DB-323140
    • Inchi: 1S/C10H18N2O/c1-2-4-11-6-8-12(9-7-11)5-3-10-13/h1,13H,3-10H2
    • InChI Key: XUPZKJIUMRCYCJ-UHFFFAOYSA-N
    • SMILES: OCCCN1CCN(CC#C)CC1

Computed Properties

  • Exact Mass: 182.14200
  • Monoisotopic Mass: 182.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 26.71000
  • LogP: -0.50460
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